Cas no 58952-14-0 (3,4-dimethoxybenzene-1-carbothioamide)

3,4-dimethoxybenzene-1-carbothioamide Properties

Names and Identifiers

• Benzenecarbothioamide,3,4-dimethoxy-
• 3,4-dimethoxybenzenecarbothioamide
• 3,4-Dimethoxythiobenzamide
• 3,4-DIMETHOXY-THIOBENZAMIDE
• 3,4-dimethoxybenzothioamide
• 3,4-Dimethoxy-thiobenzoesaeure-amid
• 3,4-dimethoxy-thiobenzoic acid amide
• 3.4-Dimethoxy-thiobenzamid
• thioveratramide
• 3,4-dimethoxybenzene-1-carbothioamide
• AKOS000203489
• 58952-14-0
• thioveratrimidic acid
• SCHEMBL5039284
• MFCD04973329
• DTXSID50374349
• KAOGWKRVOAXQDX-UHFFFAOYSA-N
• FT-0640568
• EN300-10195
• A832086
• Z56998594
• AS-44310
• A10502
• 3,4-Dimethoxybenzothioamide
• DB-021930
• SY131509
• 3,4-dimethoxy-thiobenzamide
• Thioveratramide
• +Expand

• MDL： MFCD04973329
• InChIKey： KAOGWKRVOAXQDX-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO2S/c1-11-7-4-3-6(9(10)13)5-8(7)12-2/h3-5H,1-2H3,(H2,10,13)
• SMILES： COC1=C(OC)C=C(C(N)=S)C=C1

Computed Properties

• Exact Mass: 197.05100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 197.051
• Heavy Atom Count: 13
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 76.6A^2

Experimental Properties

• LogP: 2.03830
• PSA: 76.57000
• Refractive Index: 1.595
• Boiling Point: 321 ºC
• Melting Point: 181-182 ºC
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 148 ºC
• Density: 1.202

3,4-dimethoxybenzene-1-carbothioamide Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

3,4-dimethoxybenzene-1-carbothioamide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%